1-(4-chlorobenzyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-3-methyl-6-phenylpyrazolo[3,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C21H16ClN3O2/c1-13-19-17(21(26)27)11-18(15-5-3-2-4-6-15)23-20(19)25(24-13)12-14-7-9-16(22)10-8-14/h2-11H,12H2,1H3,(H,26,27)
• InChI Key: IBAJNSURVSGOMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=CC(=N2)C3=CC=CC=C3)C(=O)O)CC4=CC=C(C=C4)Cl
• Molecular Formula: C21H16ClN3O2
• Molecular Weight: 377.8 g/mol

Description

“1-(4-chlorobenzyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid” is a research chemical. It is a derivative of pyrazolo[3,4-b]pyridine, a medicinally privileged structure.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives has been achieved through various methods. One such method involves the trifluoracetic acid catalyzed condensation of a group of 5-aminopyrazoles and a group of α-oxoketene dithioacetals. Another method involves the use of pyridine-2-carboxylic acid (P2CA) as a green and efficient catalyst in a multi-component reaction of aldehydes, 1,3-cyclodiones, and 5-amino-1-phenyl-pyrazoles.

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-b]pyridine derivatives is characterized by three nitrogen atoms located at 1, 2, and 7 positions. The pyrazole portion in the structure is electron-rich, and the pyridine portion is electron-deficient.

Chemical Reactions Analysis

Pyrazolo[3,4-b]pyridine derivatives have been synthesized through various chemical reactions. For instance, N-Boc-4-aminopyrazole-5-carbaldehydes react with methyl 3,3-dimethoxypropanoate or β-keto esters in acetic acid under reflux to form pyrazolo[3,4-b]pyridine-6-carboxylates.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolo[3,4-b]pyridine derivatives can be analyzed using various techniques such as FT-IR, XRD, TGA, TEM, SEM, and VSM. For instance, the IR spectrum of a pyrazolo[4,3-b]pyridine-6-carboxylate derivative shows a peak at 1706 cm-1, corresponding to the C=O stretch.

Scientific Research Applications

Antibacterial Applications

One scientific research application of compounds structurally related to 1-(4-chlorobenzyl)-3-methyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is in the field of antibacterial agents. A study by Maqbool et al. (2014) on pyrazolopyridines, which share a similar structure, demonstrated the synthesis of various 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids. These compounds were evaluated for their antibacterial activities, and some were found to be effective antibacterial agents. This research underscores the potential of pyrazolopyridine derivatives as candidates for developing new antibacterial drugs (Maqbool, Nazeer, Khan, Elliott, Khan, Ashraf, Nasrullah, Arshad, Munawar, 2014).

Antiviral Applications

Another significant application is in antiviral research. Bernardino et al. (2007) synthesized new derivatives of 4-(phenylamino)-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid and tested their inhibitory effects on various viruses, including Herpes simplex virus type 1 (HSV-1), Mayaro virus (MAY), and vesicular stomatitis virus (VSV). Some of these compounds exhibited noteworthy antiviral activity, indicating their potential as antiviral agents. This study highlights the versatility of pyrazolopyridine derivatives in combating viral infections, contributing to the development of new antiviral therapies (Bernardino, Azevedo, Pinheiro, Borges, Carvalho, Miranda, Meneses, Nascimento, Ferreira, Rebello, Silva, Frugulhetti, 2007).

Mechanism of Action

Target of Action

It’s known that many bioactive aromatic compounds, including those with an indole nucleus, bind with high affinity to multiple receptors . This suggests that the compound could interact with various biological targets, contributing to its potential therapeutic effects.

Mode of Action

It’s worth noting that compounds with a similar structure, such as those containing an indole nucleus, often undergo electrophilic substitution due to excessive π-electrons delocalization . This could potentially be a part of the interaction between the compound and its targets.

Biochemical Pathways

Indole derivatives, which share some structural similarities with the compound, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could potentially affect a wide range of biochemical pathways.

Result of Action

It’s known that indole derivatives can exhibit a range of biological activities , suggesting that the compound could potentially have diverse effects at the molecular and cellular level.

Future Directions

The future directions in the research of pyrazolo[3,4-b]pyridine derivatives could involve exploring their potential as therapeutic agents, given their promising biological activities. Additionally, the development of greener and more efficient synthesis methods could also be a focus.